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Compound of Interest

Compound Name: 3-O-Methyilgallic acid

Cat. No.: B149859

Essential Safety and Handling Guide for 3-O-
Methylgallic Acid

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for handling 3-O-Methylgallic acid, including detailed operational
and disposal plans.

Chemical Identifier:

e Name: 3-O-Methylgallic acid

e Synonyms: 3,4-Dihydroxy-5-methoxybenzoic acid, Gallic acid 3-methyl ether
e CAS Number: 3934-84-7

Hazard Identification and Classification

3-O-Methylgallic acid is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin or eye contact. The GHS classifications are summarized
below.
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, oral 4
[2]
o H312: Harmful in contact with
Acute Toxicity, dermal 4 )
skin[2]
Acute Toxicity, inhalation 4 H332: Harmful if inhaled[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1]
Specific target organ toxicity, 3 H335: May cause respiratory

single exposure

irritation[1]

Signal Word: Warning[1][2]

Hazard Pictogram:

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.
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Protection Type

Required PPE

Specifications and Best
Practices

Eye and Face Protection

Safety goggles with side-
shields or a face shield.

Eyeglasses are not sufficient.
Ensure a complete seal

around the eyes.[3]

Hand Protection

Chemical-resistant, impervious

gloves.

Nitrile gloves are a suitable
option. Double gloving is
recommended.[3] Change
gloves every 30-60 minutes or
immediately if contaminated or

damaged.[3]

Skin and Body Protection

Lab coat, long-sleeved

clothing, and closed-toe shoes.

An impervious apron or
coveralls may be necessary for

larger quantities.[4]

Respiratory Protection

NIOSH-approved respirator.

Use in a well-ventilated area or
under a chemical fume hood.
[1] For weighing or operations
that may generate dust, a
respirator with a particulate
filter (N95 or higher) is

recommended.[3]

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure a safety shower and eyewash station are readily accessible.[1]

Remove all unnecessary items from the work area.

Confirm all necessary PPE is available and in good condition.

. Weighing and Aliquoting (Powder Form):
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Perform all manipulations of the solid compound within a chemical fume hood or a ventilated
balance enclosure to avoid inhalation of dust.[4]

Use anti-static weighing dishes to prevent dispersal of the powder.
Close the container tightly immediately after use.
. Solution Preparation:
When dissolving the solid, add the powder slowly to the solvent to avoid splashing.
If the solvent is volatile, ensure adequate ventilation.
. Post-Handling:
Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all surfaces and equipment used. A common method is to wipe down
surfaces with alcohol.[1]

Remove and dispose of PPE in the designated waste stream. Contaminated lab coats
should be professionally laundered.

First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[1]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them a
Ingestion small amount of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1]

Disposal Plan

All waste containing 3-O-Methylgallic acid must be treated as hazardous waste and disposed
of in accordance with local, state, and federal regulations.

1. Waste Segregation:

» Solid Waste: Collect excess solid 3-O-Methylgallic acid and any contaminated materials
(e.g., weigh boats, paper towels, gloves, disposable lab coats) in a clearly labeled, sealed
container for hazardous solid waste.

» Liquid Waste: Collect solutions of 3-O-Methylgallic acid in a clearly labeled, sealed
container for hazardous liquid waste. Do not mix with incompatible waste streams.

2. Labeling:
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» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "3-O-Methylgallic acid".

3. Storage:

o Store waste containers in a designated, well-ventilated, and secure secondary containment
area away from incompatible materials.

4. Spill Management:
 In case of a spill, evacuate the area.
o Wear appropriate PPE, including respiratory protection.

o For small spills of solid material, carefully sweep or scoop up the material and place it in a
labeled hazardous waste container. Avoid generating dust.

 For liquid spills, absorb with an inert, non-combustible material (e.g., vermiculite, sand, or
earth) and place in a labeled hazardous waste container.

o Decontaminate the spill area with an appropriate solvent (e.g., alcohol) and collect the
cleaning materials as hazardous waste.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 3-O-Methylgallic Acid
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Caption: Workflow for Safe Handling and Disposal of 3-O-Methylgallic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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